![molecular formula C21H19ClN2O3S B6240260 2,6-dimethoxy-4-[5-phenyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]phenol hydrochloride CAS No. 2361799-64-4](/img/no-structure.png)
2,6-dimethoxy-4-[5-phenyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]phenol hydrochloride
Description
The compound is a complex organic molecule that likely contains a phenol group (an aromatic ring with a hydroxyl group), a thiophene group (a five-membered ring containing four carbon atoms and a sulfur atom), and an imidazole group (a five-membered ring containing three carbon atoms, two nitrogen atoms, and two double bonds) .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex, given the presence of multiple functional groups and rings. The phenol, thiophene, and imidazole groups would all contribute to the overall structure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the presence and position of the functional groups, the overall size and shape of the molecule, and the presence of any charges or polar groups .Safety and Hazards
Future Directions
The future directions for research on this compound would likely depend on its properties and potential applications. For example, if the compound shows promise as a therapeutic agent, future research could focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy in preclinical and clinical trials .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dimethoxy-4-[5-phenyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]phenol hydrochloride involves the synthesis of the imidazole ring followed by the coupling of the imidazole with the phenol ring. The final step involves the introduction of the thiophene and phenyl groups.", "Starting Materials": [ "2,6-dimethoxyphenol", "2-bromo-5-nitrophenyl", "thiophene-2-carbaldehyde", "ammonium acetate", "sodium borohydride", "palladium on carbon", "1,2-dichloroethane", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 5-phenyl-4-(thiophen-2-yl)-1H-imidazole", "a. React 2-bromo-5-nitrophenyl with thiophene-2-carbaldehyde in the presence of ammonium acetate and ethanol to form 5-phenyl-4-(thiophen-2-yl)-1H-imidazole.", "Step 2: Synthesis of 2,6-dimethoxy-4-[5-phenyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]phenol", "a. React 2,6-dimethoxyphenol with sodium borohydride in the presence of 1,2-dichloroethane and palladium on carbon to form 2,6-dimethoxyphenol.", "b. React 5-phenyl-4-(thiophen-2-yl)-1H-imidazole with 2,6-dimethoxyphenol in the presence of hydrochloric acid and sodium hydroxide to form 2,6-dimethoxy-4-[5-phenyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]phenol.", "Step 3: Formation of Hydrochloride Salt", "a. Dissolve 2,6-dimethoxy-4-[5-phenyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]phenol in hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2361799-64-4 |
Product Name |
2,6-dimethoxy-4-[5-phenyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]phenol hydrochloride |
Molecular Formula |
C21H19ClN2O3S |
Molecular Weight |
414.9 |
Purity |
95 |
Origin of Product |
United States |
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